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Compound of Interest

Compound Name: Pseudoerythromycin A enol ether

Cat. No.: B020616

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of Pseudoerythromycin A enol ether (CAS No. 105882-69-7), also known as
Erythromycin EP Impurity F. Given that the toxicological properties of this specific compound
have not been exhaustively investigated, the following procedures are derived from safety data
for erythromycin and general best practices for handling chemical compounds of this nature.

Chemical and Physical Properties
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Property Value Source
CAS Number 105882-69-7 [11[2]13][4]
Molecular Formula C37H65N012 [1112][31[4]
Molecular Weight 715.91 g/mol [1112]131[4]
Appearance White solid [5]

Purity >90% (HPLC) [1]
Storage Temperature -20°C [5]

Soluble in ethanol, methanol,

Solubility DMF, or DMSO. Good water [51[6]
solubility.
Storage Class Code 11 - Combustible Solids

Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment must
be worn at all times when handling Pseudoerythromycin A enol ether.

Equipment Specification

Respiratory Protection NIOSH-approved N95 dust mask (or equivalent)
Eye Protection Chemical safety goggles or face shield

Hand Protection Nitrile rubber gloves

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection n
shoes

Operational Plan for Safe Handling

Adherence to the following step-by-step procedures is mandatory to minimize exposure risk
and ensure a safe laboratory environment.
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1. Preparation and Weighing:

e Conduct all handling of Pseudoerythromycin A enol ether powder within a certified
chemical fume hood.

o Before use, ensure the work area is clean and free of contaminants.

o Use appropriate tools (e.g., spatulas, weighing paper) for transferring the powder. Avoid
generating dust.

 Tightly reseal the container immediately after use.

2. Dissolution:

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Use a magnetic stirrer or gentle agitation to dissolve the compound completely.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

3. Storage:

o Store Pseudoerythromycin A enol ether in a tightly sealed container in a freezer at -20°C.

[5]
o Keep in a dry, well-ventilated area away from incompatible materials.
Emergency Procedures
In Case of Accidental Release:
» Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

e Cover the spill with an absorbent material (e.g., vermiculite, sand) to prevent the spread of
dust.
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o Carefully collect the spilled material and place it in a sealed container for disposal.

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.
e Ventilate the area.

First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Disposal Plan

All waste containing Pseudoerythromycin A enol ether must be treated as hazardous
chemical waste.

1. Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing paper, absorbent materials) in a
dedicated, clearly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions) in a separate, clearly labeled hazardous
waste container.

2. Waste Disposal:

Dispose of all waste in accordance with local, state, and federal regulations for chemical
waste.
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» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures and to schedule a waste pickup.

e Do not dispose of Pseudoerythromycin A enol ether down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Pseudoerythromycin A enol ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b020616?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Pseudoerythromycin-A-enol-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Pseudoerythromycin-A-enol-ether
https://www.caymanchem.com/product/15508/pseudoerythromycin-a-enol-ether
https://www.chemscene.com/105882-69-7.html
https://www.scbt.com/p/pseudoerythromycin-a-enol-ether-105882-69-7
http://www.uniscience.co.kr/BioAustralis/pseudoerythromycinaenolether.pdf
https://www.bioaustralis.com/product/pseudoerythromycin-a-enol-ether/
https://www.benchchem.com/product/b020616#personal-protective-equipment-for-handling-pseudoerythromycin-a-enol-ether
https://www.benchchem.com/product/b020616#personal-protective-equipment-for-handling-pseudoerythromycin-a-enol-ether
https://www.benchchem.com/product/b020616#personal-protective-equipment-for-handling-pseudoerythromycin-a-enol-ether
https://www.benchchem.com/product/b020616#personal-protective-equipment-for-handling-pseudoerythromycin-a-enol-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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